5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid hydrochloride

• IUPAC Name: 5-fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H10FNO2.ClH/c8-7-1-6(2-7,5(10)11)3-9-4-7;/h9H,1-4H2,(H,10,11);1H
• InChI Key: ABIAANGIUSNZHV-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(CNC2)F)C(=O)O.Cl
• Molecular Formula: C7H11ClFNO2
• Molecular Weight: 195.62 g/mol

Description

5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid hydrochloride, also known as tropacine, is a bicyclic organic compound with a fluorine atom attached to one of its carbon atoms. It has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of novel drugs for the treatment of various diseases.1.1]heptane-1-carboxylic acid hydrochloride.

Scientific Research Applications

Synthesis and Peptide Engineering

5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid hydrochloride is utilized in the synthesis of nonchiral β-amino acids, such as 3,5-methanonipecotic acid. This compound is a conformationally constrained β-amino acid that holds potential in peptide engineering and peptidomimetic drug design. The synthesis involves a strategy based on disconnections within symmetry planes of target and intermediate molecules, which can expedite syntheses in similar cases (Tymtsunik et al., 2013).

Organocatalytic Reactions

The compound is also significant in organocatalysis. For instance, 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, a related compound, has been used as a catalyst in direct aldol reactions. Studies show that its bicyclic system is more selective than its monocyclic analogue, beta-proline. This improved selectivity is attributed to the geometry of the carboxylic acid group in the transition states, which is critically dependent on pyrrolidine ring conformation (Armstrong et al., 2009).

Radiotracer Synthesis

Furthermore, derivatives of azabicycloheptane, similar to 5-Fluoro-3-azabicyclo[3.1.1]heptane-1-carboxylic acid hydrochloride, have been utilized in the synthesis of radiotracers for studying nicotinic acetylcholine receptors. Such compounds are essential in neurological research and diagnostics (Horti et al., 1996).

Medicinal Chemistry

In medicinal chemistry, the compound and its analogues have been explored for their potential as building blocks. For example, 3-azabicyclo[4.1.0]heptane-1-carboxylic acid, an unnatural amino acid with a bicyclic nature and conformational constraints, is considered useful in this field (Napolitano et al., 2010).